Cas no 13857-09-5 (Sri 2012)

• Product Name: Sri 2012
• CAS No: 13857-09-5
• MF: C₄H₇N₅O₄
• MW: 189.129479646683
• CID: 1263870
• PubChem ID: 254028
• Update Time: 2025-04-20

Sri 2012 Chemical and Physical Properties

Names and Identifiers

• SRI 2012
• CTK1I8272
• 1,5-dimethyl-1,5-dihydro-[1,5]naphthyridine-4,8-dione
• 1,5-Dimethyl-1,5-dinitroso-biuret
• 1,5-Naphthyridine-4,8-dione, 1,5-dihydro-1,5-dimethyl-
• 1,5-dimethyl-1,5-naphthyridine-4,8-quinone
• Biuret,5-dimethyl-1,5-dinitroso-
• DTXSID40930150
• NSC77666
• NSC-77666
• N-Methyl-N'-[methyl(nitroso)carbamoyl]-N-nitrosocarbamimidic acid
• 13857-09-5
• Imidodicarbonic diamide,N'-dimethyl-N,N'-dinitroso-
• Sri 2012

• Inchi： 1S/C4H7N5O4/c1-8(6-12)3(10)5-4(11)9(2)7-13/h1-2H3,(H,5,10,11)
• InChI Key： VUPCXSBSMUHXHM-UHFFFAOYSA-N
• SMILES： O=C(N(C)N=O)NC(N(C)N=O)=O

Computed Properties

• Exact Mass: 189.04991
• Monoisotopic Mass: 189.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.57
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6
• PSA: 111.51
• LogP: 0.43330